Cas no 302912-19-2 (3-Fluoro-5-trifluoromethylphenyl isocyanate)

3-Fluoro-5-trifluoromethylphenyl isocyanate is a versatile aromatic isocyanate compound characterized by its reactive isocyanate group and electron-withdrawing substituents. The presence of both fluorine and trifluoromethyl groups enhances its electrophilic reactivity, making it a valuable intermediate in the synthesis of ureas, carbamates, and other isocyanate-derived compounds. Its structural features contribute to improved thermal and chemical stability, as well as potential applications in agrochemicals, pharmaceuticals, and specialty polymers. The compound’s high purity and consistent reactivity ensure reliable performance in demanding synthetic processes. Proper handling under inert conditions is recommended due to its moisture sensitivity and potential reactivity with nucleophiles.
3-Fluoro-5-trifluoromethylphenyl isocyanate structure
302912-19-2 structure
Product name:3-Fluoro-5-trifluoromethylphenyl isocyanate
CAS No:302912-19-2
MF:C8H3F4NO
MW:205.109135866165
MDL:MFCD01863577
CID:299324
PubChem ID:3445672

3-Fluoro-5-trifluoromethylphenyl isocyanate Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-fluoro-3-isocyanato-5-(trifluoromethyl)-
    • 1-fluoro-3-isocyanato-5-(trifluoromethyl)benzene
    • 3-Fluoro-5-(Trifluoromethyl)Phenyl Isocyanate
    • 3-fluoro-5-(trifluoromethyl)-phenylisocyanate
    • 3-fluoro-5-(trifluoromethyl)-phenyl-isocyanate
    • 3-fluoro-5-trifluoromethylphenyl isocyanate
    • 495573_ALDRICH
    • 5-fluoro-3-(trifluoromethyl)phenyl isocyanate
    • AC1MQ3ZO
    • CTK4G4792
    • GEO-01406
    • MAY00117
    • SBB093422
    • DTXSID40392532
    • 3-Fluoro-5-(trifluoromethyl)phenyl isocyanate, 97%
    • 302912-19-2
    • Benzene, 1-fluoro-3-isocyanato-5-(trifluoromethyl)-
    • MFCD01863577
    • F71746
    • 3-fluoro-5-(trifluoromethyl)phenylisocyanate
    • AKOS005254500
    • 3-Fluoro-5-(trifluoromethyl)phenyl
    • W-200293
    • 3-fluoro-5-trifluoromethylphenylisocyanate
    • SCHEMBL60268
    • SY110177
    • AS-19797
    • EN300-321313
    • STL554281
    • BBL100487
    • 3-Fluoro-5-trifluoromethylphenyl isocyanate
    • MDL： MFCD01863577
    • Inchi： InChI=1S/C8H3F4NO/c9-6-1-5(8(10,11)12)2-7(3-6)13-4-14/h1-3H
    • InChI Key： WGSXKYXKAARAKD-UHFFFAOYSA-N
    • SMILES： FC1C=C(C(F)(F)F)C=C(N=C=O)C=1

Computed Properties

  • Exact Mass: 205.01500
  • Monoisotopic Mass: 205.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 29.4Ų
  • XLogP3: 3.7

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.423 g/mL at 25 °C(lit.)
  • Boiling Point: 164 °C(lit.)
  • Flash Point: Fahrenheit: 230 ° f
    Celsius: 110 ° c
  • Refractive Index: n20/D 1.446(lit.)
  • PSA: 29.43000
  • LogP: 2.81180
  • Solubility: Not determined

3-Fluoro-5-trifluoromethylphenyl isocyanate Security Information

3-Fluoro-5-trifluoromethylphenyl isocyanate Customs Data

  • HS CODE：2929109000
  • Customs Data：

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-Fluoro-5-trifluoromethylphenyl isocyanate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-321313-10.0g
1-fluoro-3-isocyanato-5-(trifluoromethyl)benzene
 302912-19-2 95%
10.0g
 $771.0 2023-02-24
SHENG KE LU SI SHENG WU JI SHU
sc-231707-2 g
3-Fluoro-5-(trifluoromethyl)phenyl isocyanate,
 302912-19-2
2g
 ￥1,737.00 2023-07-11
abcr
AB497403-5 g
3-Fluoro-5-(trifluoromethyl)phenyl isocyanate, 98%; .
 302912-19-2 98%
5g
 €918.80 2023-06-15
TRC
F231941-100mg
3-Fluoro-5-trifluoromethylphenyl isocyanate
 302912-19-2
100mg
 $ 50.00 2022-06-05
eNovation Chemicals LLC
Y1258567-1g
Benzene, 1-fluoro-3-isocyanato-5-(trifluoromethyl)-
 302912-19-2 95%
1g
 $75 2024-06-07
SHENG KE LU SI SHENG WU JI SHU
sc-231707-2g
3-Fluoro-5-(trifluoromethyl)phenyl isocyanate,
 302912-19-2
2g
 ￥1737.00 2023-09-05
A2B Chem LLC
AB39140-1g
3-Fluoro-5-(trifluoromethyl)phenyl isocyanate
 302912-19-2 95%
1g
 $142.00 2024-04-20
Aaron
AR00307K-5g
Benzene, 1-fluoro-3-isocyanato-5-(trifluoromethyl)-
 302912-19-2 97%
5g
 $91.00 2025-01-21
A2B Chem LLC
AB39140-250mg
3-Fluoro-5-(trifluoromethyl)phenyl isocyanate
 302912-19-2 95%
250mg
 $52.00 2024-04-20
eNovation Chemicals LLC
Y1258567-5g
Benzene, 1-fluoro-3-isocyanato-5-(trifluoromethyl)-
 302912-19-2 95%
5g
 $140 2025-02-26

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Amadis Chemical Company Limited
(CAS:302912-19-2)3-Fluoro-5-trifluoromethylphenyl isocyanate
A1209545
Purity:99%/99%
Quantity:1g/5g
Price ($):207.0/569.0